Cas no 2680884-96-0 (benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate)

• Product Name: benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate
• CAS No: 2680884-96-0
• MF: C₁₄H₁₁Cl₂NO₂S
• MW: 328.213640451431
• CID: 5625970
• PubChem ID: 165924312
• Update Time: 2025-10-30

benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate
• EN300-28295163
• 2680884-96-0

• Inchi： 1S/C14H11Cl2NO2S/c15-10-6-11(16)13(12(20)7-10)17-14(18)19-8-9-4-2-1-3-5-9/h1-7,20H,8H2,(H,17,18)
• InChI Key： BXLPNFBIMABBOU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1NC(=O)OCC1C=CC=CC=1)S)Cl

Computed Properties

• Exact Mass: 326.9887552g/mol
• Monoisotopic Mass: 326.9887552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate

Introduction to Benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate (CAS No. 2680884-96-0)

Benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate, with the chemical formula C₁₃H₁₀Cl₂NSO₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its benzyl group and the presence of a N-(2,4-dichloro-6-sulfanylphenyl) moiety, which contributes to its unique chemical properties and potential applications in medicinal chemistry. The CAS number 2680884-96-0 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The structure of Benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate features a benzene ring substituted with chlorine atoms at the 2 and 4 positions, and a sulfanyl group at the 6 position. This arrangement creates a highly reactive site that can be utilized in various chemical transformations. The carbamate functional group further enhances the compound's versatility, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in this compound due to its potential role in the development of novel pharmaceutical agents. The N-(2,4-dichloro-6-sulfanylphenyl) moiety is particularly noteworthy, as it has been shown to exhibit inhibitory activity against certain enzymes and receptors. This has led to its investigation as a lead compound in drug discovery programs targeting various therapeutic areas.

One of the most compelling aspects of Benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate is its synthetic utility. The presence of both chloro and sulfanyl substituents on the benzene ring provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has been exploited in the synthesis of derivatives that exhibit enhanced potency and selectivity.

Recent studies have highlighted the compound's pharmacological potential. Researchers have demonstrated that derivatives of Benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate can interact with biological targets in ways that suggest utility as antiviral or anticancer agents. The benzyl group, while often considered a protecting group in organic synthesis, has been shown to play a role in modulating the pharmacokinetic properties of these derivatives.

The role of sulfanyl groups in medicinal chemistry is well-documented, and their incorporation into pharmaceutical agents often enhances binding affinity and metabolic stability. In Benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate, the sulfanyl group at the 6 position of the benzene ring contributes to these desirable properties. This has prompted further investigation into its potential as a scaffold for drug development.

In addition to its pharmaceutical applications, Benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate has shown promise in materials science. Its unique structure and reactivity make it a candidate for use in polymer synthesis and as a ligand in catalytic systems. The chemical versatility of this compound allows for its incorporation into diverse molecular frameworks, opening up new avenues for innovation.

The synthetic pathways for producing Benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate have been optimized to ensure high yield and purity. These methods often involve multi-step reactions that highlight the compound's reactivity at multiple sites. Advances in synthetic techniques have made it possible to produce this compound on an industrial scale, facilitating its use in both research and commercial applications.

As research continues to uncover new applications for Benzyl N-(2,4-dichloro-6-sulfanylphenyl)carbamate, its significance in chemical biology is likely to grow. The combination of structural features that contribute to its reactivity and biological activity makes it a compelling subject for further study. Future research may focus on elucidating the mechanisms by which this compound interacts with biological targets and exploring new synthetic strategies to enhance its utility.